Cas no 1018276-97-5 (4-(dimethylamino)methyl-2-methylaniline)
4-(dimethylamino)methyl-2-methylaniline Chemical and Physical Properties
Names and Identifiers
-
- 4-[(dimethylamino)methyl]-2-methylaniline
- Benzenemethanamine, 4-amino-N,N,3-trimethyl-
- 4-(dimethylamino)methyl-2-methylaniline
-
- MDL: MFCD10021480
- Inchi: 1S/C10H16N2/c1-8-6-9(7-12(2)3)4-5-10(8)11/h4-6H,7,11H2,1-3H3
- InChI Key: OQUKPEYUVQSUIM-UHFFFAOYSA-N
- SMILES: C1(CN(C)C)=CC=C(N)C(C)=C1
Computed Properties
- Exact Mass: 164.131349g/mol
- Monoisotopic Mass: 164.131349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 164.25g/mol
- XLogP3: 1.2
- Topological Polar Surface Area: 29.3Ų
4-(dimethylamino)methyl-2-methylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313217-50mg |
4-[(dimethylamino)methyl]-2-methylaniline |
1018276-97-5 | 95% | 50mg |
¥2358 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313217-100mg |
4-[(dimethylamino)methyl]-2-methylaniline |
1018276-97-5 | 95% | 100mg |
¥3830 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313217-250mg |
4-[(dimethylamino)methyl]-2-methylaniline |
1018276-97-5 | 95% | 250mg |
¥4665 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313217-500mg |
4-[(dimethylamino)methyl]-2-methylaniline |
1018276-97-5 | 95% | 500mg |
¥10250 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313217-1g |
4-[(dimethylamino)methyl]-2-methylaniline |
1018276-97-5 | 95% | 1g |
¥13305 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313217-2.5g |
4-[(dimethylamino)methyl]-2-methylaniline |
1018276-97-5 | 95% | 2.5g |
¥27918 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313217-5g |
4-[(dimethylamino)methyl]-2-methylaniline |
1018276-97-5 | 95% | 5g |
¥38556 | 2023-03-01 | |
| Ambeed | A857648-1g |
4-[(Dimethylamino)methyl]-2-methylaniline |
1018276-97-5 | 95% | 1g |
$596.0 | 2024-04-26 | |
| Enamine | EN300-251577-0.05g |
4-[(dimethylamino)methyl]-2-methylaniline |
1018276-97-5 | 95.0% | 0.05g |
$101.0 | 2025-02-20 | |
| Enamine | EN300-251577-0.1g |
4-[(dimethylamino)methyl]-2-methylaniline |
1018276-97-5 | 95.0% | 0.1g |
$152.0 | 2025-02-20 |
4-(dimethylamino)methyl-2-methylaniline Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 4-(dimethylamino)methyl-2-methylaniline
Introduction to 4-(dimethylamino)methyl-2-methylaniline (CAS No. 1018276-97-5)
4-(dimethylamino)methyl-2-methylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1018276-97-5, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology. This compound, featuring a complex aromatic structure with an amine functional group and a dimethylamino substituent, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.
The molecular structure of 4-(dimethylamino)methyl-2-methylaniline consists of a phenyl ring substituted at the 2-position with a methyl group and at the 4-position with an amine group that is further modified by a dimethylamino side chain. This arrangement imparts distinct reactivity and electronic characteristics, making it a versatile building block for medicinal chemists. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its potential utility in cross-coupling reactions, hydrogenation processes, and as a precursor in the synthesis of more complex heterocyclic compounds.
In recent years, there has been growing interest in exploring the pharmacological potential of 4-(dimethylamino)methyl-2-methylaniline and its derivatives. Researchers have been investigating its role as a scaffold for developing novel therapeutic agents, particularly in the treatment of neurological disorders and infectious diseases. The dimethylamino group, known for its ability to enhance bioavailability and binding affinity, has been particularly studied in the context of central nervous system (CNS) drug design. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to neuroprotection and modulation of neurotransmitter systems.
Moreover, the methylaniline moiety provides a platform for further functionalization, allowing chemists to explore diverse chemical space. This flexibility has led to its incorporation into libraries of compounds used in high-throughput screening (HTS) campaigns aimed at identifying new drug candidates. The compound’s ability to participate in nucleophilic substitution reactions and metal-catalyzed coupling reactions makes it particularly useful in constructing more intricate molecular architectures.
One area where 4-(dimethylamino)methyl-2-methylaniline has shown promise is in the development of antimicrobial agents. The unique combination of functional groups on its structure may enable it to interact with bacterial enzymes or cell membranes in novel ways, potentially leading to the discovery of new classes of antibiotics. Additionally, its structural features are reminiscent of known bioactive molecules, suggesting that it could serve as a lead compound for further optimization.
The synthesis of 4-(dimethylamino)methyl-2-methylaniline typically involves multi-step organic transformations, starting from readily available aromatic precursors. Common synthetic routes include nucleophilic aromatic substitution (SNAr) on an appropriately substituted aniline derivative followed by protection-deprotection strategies to install the dimethylamino group at the desired position. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing the number of steps and improving yields.
From a computational chemistry perspective, 4-(dimethylamino)methyl-2-methylaniline has been studied to understand its electronic properties and reactivity. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets, providing insights into its potential pharmacological activity. These studies often involve docking simulations to evaluate binding affinities with enzymes or receptors relevant to disease pathways.
The safety profile of 4-(dimethylamino)methyl-2-methylaniline is another critical aspect that has been examined. While not classified as hazardous under typical laboratory conditions, proper handling procedures must be followed due to its potential reactivity. Researchers have focused on developing protocols for safe storage and handling, ensuring that exposure risks are minimized during both synthesis and application.
In conclusion,4-(dimethylamino)methyl-2-methylaniline (CAS No. 1018276-97-5) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it a valuable tool for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound and its derivatives,4-(dimethylamino)methyl-2-methylaniline is likely to remain at the forefront of medicinal chemistry innovation.
1018276-97-5 (4-(dimethylamino)methyl-2-methylaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)